3-Chloro-N-[[5-(3,5-dimethyl-1,2-oxazol-4-yl)furan-2-yl]methyl]-4-fluorobenzenesulfonamide

• IUPAC Name: 3-chloro-N-[[5-(3,5-dimethyl-1,2-oxazol-4-yl)furan-2-yl]methyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C16H14ClFN2O4S/c1-9-16(10(2)24-20-9)15-6-3-11(23-15)8-19-25(21,22)12-4-5-14(18)13(17)7-12/h3-7,19H,8H2,1-2H3
• InChI Key: PVCCIOMOVDUVJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC=C(O2)CNS(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H14ClFN2O4S
• Molecular Weight: 384.8 g/mol

Description

The compound is an organic molecule that contains several functional groups, including a chloro group, a fluoro group, a sulfonamide group, a furan ring, and an oxazole ring. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The compound contains several rings (furan and oxazole), which are likely to contribute to its stability and may affect its reactivity. The presence of electronegative atoms (chlorine and fluorine) could make certain parts of the molecule polar, affecting its solubility and intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar groups and aromatic rings could affect its solubility, melting point, boiling point, and other physical properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would depend on the specific biological target of the drug.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. For example, if it shows promise as a drug, future research could involve further testing of its biological activity, potential side effects, and efficacy in clinical trials.